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Compound of Interest

Compound Name: Entellan

Cat. No.: B012768

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the proper application of a coverslip
using Entellan™, a non-aqueous, rapid-hardening mounting medium. Adherence to this
protocol is crucial for generating high-quality, durable slides for microscopic analysis, ensuring
clarity, and preserving specimen integrity for long-term storage.

Introduction to Entellan™

Entellan™ is a commercial mounting medium widely used in histology and cytology for the
permanent mounting of dehydrated biological specimens. It consists of a solution of polymers,
typically mixed acrylates, dissolved in either toluene or xylene. This composition allows for
rapid drying and creates a durable, transparent film with a refractive index closely matching that
of glass, which is essential for high-resolution microscopy. Entellan™ is suitable for specimens
that have been dehydrated through an alcohol series and cleared with an intermediate solvent
like xylene.

Product Specifications

Different formulations of Entellan™ are available. It is imperative to consult the manufacturer's
specifications for the specific product in use. The following table summarizes typical
guantitative data for common Entellan™ formulations.
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Entellan™ Entellan™ new Entellan™ new for
Property .

(Toluene-based) (Xylene-based) cover slipper
Refractive Index

1.492 - 1.500 1.490 - 1.500 1.490 - 1.500
(n20/D)
Viscosity (at 20°C) 60 - 100 mPa:-s 250 - 600 mPa:-s 500 - 600 mPa:-s
Density (at 20°C) 0.925 - 0.935 g/cm3 ~0.95 g/cm?3 ~0.95 g/cm?3

] ) ) ] ] Optimized for
Setting/Drying Time ~20 minutes 20 - 30 minutes
automated systems

Solvent Toluene Xylene Xylene
Storage Temperature +15°C to +25°C +15°C to +25°C +15°C to +25°C

Experimental Protocol: Manual Application of a

Coverslip with Entellan™

This protocol outlines the step-by-step procedure for manually applying a coverslip using

Entellan™ mounting medium.

3.1. Materials

e Stained and dehydrated microscope slides
e Entellan™ mounting medium

o Coverslips of appropriate size

e Forceps

o Pipette or dropper

e Fume hood

o Absorbent wipes

» Xylene (for cleaning)
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3.2. Procedure

e Preparation: Ensure that the stained specimen on the microscope slide has been thoroughly
dehydrated through a graded series of alcohol (e.g., 70%, 95%, 100% ethanol) and
subsequently cleared using xylene. Incomplete dehydration will result in a cloudy or milky
appearance under the coverslip. All procedures involving Entellan™ and xylene must be
performed in a well-ventilated fume hood.

o Dispensing Entellan™: Place the microscope slide on a flat, level surface within the fume
hood. Dispense one to two drops of Entellan™ directly onto the center of the tissue section.
The amount of mounting medium should be sufficient to fill the area under the coverslip
without creating excessive overflow. Avoid shaking the Entellan™ bottle to prevent the
introduction of air bubbles.

o Applying the Coverslip:
o Hold a clean coverslip at a 45-degree angle to the microscope slide using forceps.

o Allow one edge of the coverslip to make contact with the slide, adjacent to the drop of
Entellan™.

o Slowly and steadily lower the coverslip onto the slide, allowing the Entellan™ to spread
evenly and displace the air. This technique minimizes the formation of air bubbles.

e Removing Excess Medium and Air Bubbles:

o If small air bubbles are present, they can often be removed by gently pressing on the
coverslip with the blunt end of the forceps, pushing the bubbles towards the edge.

o If there is significant excess Entellan™ around the edges of the coverslip, it can be
carefully wiped away with a kimwipe or cloth lightly moistened with xylene. Be cautious not
to move the coverslip during this process.

e Drying and Curing:

o Place the slide horizontally in a slide tray or on a flat surface within the fume hood to dry.
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o Allow the slide to cure for at least 20-30 minutes. For optimal hardening, an overnight

drying period at room temperature is recommended.

o Cleaning and Storage: Once the Entellan™ is fully cured, any remaining residue can be

cleaned from the slide. The slides are now ready for microscopic examination and long-term

storage.

Troubleshooting

Issue

Possible Cause

Solution

Cloudy or Milky Appearance

Incomplete dehydration of the

tissue specimen.

Ensure the specimen is
passed through a complete
series of graded alcohols and

xylene prior to mounting.

Air Bubbles

Improper application of the
coverslip or shaking the
Entellan™ bottle.

Apply the coverslip at a 45-
degree angle to allow
Entellan™ to spread evenly.
Avoid introducing air into the

mounting medium.

Entellan™ is too Viscous

Solvent evaporation from the

stock bottle.

The viscosity can be adjusted
by adding a small amount of
the appropriate solvent (xylene

or toluene).

Stain Fading

Acidic nature of some older

mounting media.

Entellan™ is formulated to
have a neutral pH to better

preserve stains.

Visualized Workflow

The following diagram illustrates the key steps in the manual application of a coverslip using

Entellan™.
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Specimen Preparation Mounting Procedure

Finalization

Dehydration (Graded Alcohols) }——{ Clearing (Xylene) } { Dispense Entellan™ }——{ Apply Coverslip at 45° Angle

Click to download full resolution via product page

Caption: Workflow for manual coverslip application with Entellan™.

¢ To cite this document: BenchChem. [Application Notes and Protocols for Coverslip
Application with Entellan™ Mounting Medium]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b012768#how-to-properly-apply-a-coverslip-with-

entellan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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